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Compound of Interest

Compound Name: 2-Methyl-6-nitroaniline

Cat. No.: B018888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-Methyl-6-
nitroaniline (MNA) in materials science, with a focus on its application as a key intermediate in

the synthesis of dyes and pigments, and as a precursor for nonlinear optical (NLO) materials.

Detailed experimental protocols and quantitative data are presented to facilitate research and

development in these areas.

Intermediate for Dyes and Pigments
2-Methyl-6-nitroaniline is a versatile chemical compound widely used as an intermediate in

the synthesis of azo dyes.[1][2] Its chemical structure, featuring both a methyl and a nitro group

on the aniline ring, allows for the creation of dyes with vibrant colors and good stability.[1]

Application: Synthesis of Azo Dyes
Azo dyes are a major class of synthetic colorants that contain the azo group (-N=N-) as the

chromophore. 2-Methyl-6-nitroaniline can be diazotized and coupled with various coupling

components to produce a wide range of colors.
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Property Value Reference

Molecular Weight 152.15 g/mol [2][3]

Melting Point 93-96 °C [2]

Appearance

Orange-red needle-shaped

crystals or orange-yellow

prisms

[3]

Solubility
Less than 1 mg/mL in water at

23 °C
[3]

Experimental Protocol: Synthesis of a Generic Azo Dye from 2-Methyl-6-nitroaniline

This protocol outlines a general procedure for the synthesis of an azo dye. The specific

coupling component will determine the final color of the dye.
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Diazotization Step

Coupling Step Purification

2-Methyl-6-nitroaniline HCl, NaNO2
(0-5 °C) Diazonium Salt Solution

Azo Dye Precipitate

Coupling Reaction

Coupling Component
(e.g., β-naphthol) NaOH solution Filtration Washing with Water Drying

2-Methyl-6-nitroaniline
(or derivative)

Molecular Structure
(Donor-π-Acceptor)

Crystal Packing
(Non-centrosymmetric)

Microscopic NLO Response
(First Hyperpolarizability, β)

Macroscopic NLO Response
(Second-order susceptibility, χ(2))

NLO Applications
(e.g., SHG, E-O Modulation)
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Synthesis of NLO-active
2-Methyl-6-nitroaniline derivative

Purification
(Recrystallization/Sublimation)

Single Crystal Growth
(Slow Evaporation)

Characterization

Single-Crystal X-ray Diffraction UV-Vis Spectroscopy Second Harmonic Generation (SHG)
Measurement (Kurtz-Perry Powder Technique)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b018888#application-of-2-methyl-6-nitroaniline-in-
materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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